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Compound of Interest

Compound Name: 4'-Butylacetophenone

Cat. No.: B127687

Essential Safety and Handling Guide for 4'-
Butylacetophenone

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4'-Butylacetophenone (CAS No. 943-27-1). The following procedural
guidance is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Physicochemical and Safety Data

Quantitative data for 4'-Butylacetophenone is summarized below for quick reference.
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Property Value

Molecular Formula C12H160

Molecular Weight 176.25 g/mol

Appearance Clear colorless liquid

Melting Point 17-18 °C

Boiling Point 107-108 °C @ 5 mmHg

Density 0.964 g/mL at 25 °C

Flash Point 30 °C (86 °F) - closed cup

Signal Word Warning

GHS Hazard Pictograms GHSO02 (Flame), GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal
safety when handling 4'-Butylacetophenone.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166. A face
shield may be required for splash hazards.[1]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin contact. Nitrile or neoprene
gloves are recommended.

o Body Protection: A lab coat is required.[2] For tasks with a higher risk of exposure, wear
impervious clothing.[3]

» Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably
under a chemical fume hood.[4][5] If ventilation is inadequate or exposure limits are
exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]
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o General Hygiene: Wash hands thoroughly after handling the substance.[4][6] Do not eat,
drink, or smoke in the laboratory. Contaminated work clothing should be laundered
separately before reuse.[6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 4'-Butylacetophenone
from receipt to experimental use.

» Receiving and Inspection:
o Upon receipt, inspect the container for any damage or leaks.
o Verify that the container is clearly labeled.
o Transport the chemical to the designated storage area.

o Storage:

o

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[6]L7]

o

Keep the container tightly closed.[4][6]

[¢]

Store in a designated flammables area.[4]

[¢]

Incompatible materials to avoid include strong bases and strong oxidizing agents.[8]

» Preparation and Aliquoting:

o

Perform all work within a certified chemical fume hood to minimize inhalation exposure.[4]

[¢]

Ensure all necessary PPE is worn correctly before handling the chemical.

o

Use explosion-proof electrical and ventilating equipment.[4][5]

o

Use only non-sparking tools to prevent ignition sources.[4][5]

o

Ground and bond the container and receiving equipment to prevent static discharge.[4]
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e Experimental Use:

o

Avoid direct contact with skin, eyes, and clothing.[4]

[¢]

Avoid breathing vapors or mist.[4]

[¢]

Keep the container closed when not in use.

[e]

Maintain good laboratory hygiene throughout the process.
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Caption: Safe Handling Workflow for 4'-Butylacetophenone.
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Disposal and Spill Management Plan

Proper disposal and spill containment are critical for laboratory and environmental safety.

Spill Response Protocol

o Immediate Action: Evacuate all non-essential personnel from the spill area.[8] Eliminate all
ignition sources (e.g., open flames, sparks).[8]

o Containment: Stop the leak if it is safe to do s0.[8] Contain the spill using inert, non-
combustible absorbent materials like sand, earth, or vermiculite.[6][7]

o Cleanup:
o Use non-sparking tools and explosion-proof equipment for cleanup.[4]

o Collect the absorbed material and place it into a suitable, clearly labeled, and closed
container for disposal.[4][6]

o Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal

» Dispose of waste materials at an approved waste disposal facility.[4][6]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

e Do not allow the chemical to enter drains or waterways.[8]

First Aid Measures

In the event of exposure, follow these immediate first aid procedures and seek medical
attention.

o General Advice: If you feel unwell, seek medical advice immediately and show the safety
data sheet to the attending physician.[8]
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 After Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8] If
breathing is difficult or stops, provide artificial respiration and seek immediate medical
attention.[4][8]

o After Skin Contact: Immediately take off all contaminated clothing. Wash the affected area
with plenty of soap and water for at least 15 minutes.[4][8] If skin irritation occurs, get
medical advice.[6][8]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the
eyelids.[4][8] If present, remove contact lenses if it is easy to do so and continue rinsing.[8]
Seek immediate medical attention.[4][8]

o After Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and then drink
plenty of water.[4] Seek immediate medical attention.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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